molecular formula C12H23NO2 B8323739 (Rac)-2-cyclopentylaminomethyl-butanoic acid ethyl ester

(Rac)-2-cyclopentylaminomethyl-butanoic acid ethyl ester

Cat. No.: B8323739
M. Wt: 213.32 g/mol
InChI Key: MHWGBUSAYWPRRD-UHFFFAOYSA-N
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Description

(Rac)-2-cyclopentylaminomethyl-butanoic acid ethyl ester is a useful research compound. Its molecular formula is C12H23NO2 and its molecular weight is 213.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H23NO2

Molecular Weight

213.32 g/mol

IUPAC Name

ethyl 2-[(cyclopentylamino)methyl]butanoate

InChI

InChI=1S/C12H23NO2/c1-3-10(12(14)15-4-2)9-13-11-7-5-6-8-11/h10-11,13H,3-9H2,1-2H3

InChI Key

MHWGBUSAYWPRRD-UHFFFAOYSA-N

Canonical SMILES

CCC(CNC1CCCC1)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 1.0 g (0.0054 mole) of 3-cyclopentylamino-propanoic acid ethyl ester, 0.842 g (0.00542 mole) of iodoethane and 15 mL of dry tetrahydrofuran, at −78 degrees, was added 11.4 mL (0.0114 mole) of a 1M solution of lithium bis(trimethylsilyl)amide in hexanes over 5 minutes. The mixture was stirred for one hour at −78 degrees, then the cooling bath was removed and the mixture stirred overnight at room temperature, and then poured into ice water containing 5 mL of 1M sodium hydroxide solution. The mixture was extracted with ether, and the ether extract washed with brine, dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure to give 0.5125 g of (rac)-2-cyclopentylaminomethyl-butanoic acid ethyl ester, which was used without further purification in subsequent steps.
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